Cas no 52999-18-5 (Lithium, [(4-methoxyphenyl)ethynyl]-)

Lithium, [(4-methoxyphenyl)ethynyl]- structure
52999-18-5 structure
Product Name:Lithium, [(4-methoxyphenyl)ethynyl]-
CAS No:52999-18-5
MF:C9H7LiO
MW:138.092282533646
CID:358279
PubChem ID:11593445
Update Time:2025-04-19

Lithium, [(4-methoxyphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [(4-methoxyphenyl)ethynyl]-
    • lithium,1-ethynyl-4-methoxybenzene
    • SCHEMBL10578641
    • DTXSID00469092
    • 52999-18-5
    • Inchi: 1S/C9H7O.Li/c1-3-8-4-6-9(10-2)7-5-8;/h4-7H,2H3;/q-1;+1
    • InChI Key: XDQJAWKLLCQWEN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#[C-])=CC=1.[Li+]

Computed Properties

  • Exact Mass: 137.06483
  • Monoisotopic Mass: 138.06569328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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